Cas no 2361645-95-4 (N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide)
N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-[[3-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide
- N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide
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- Inchi: 1S/C15H17N3O/c1-4-15(19)16-10-13-6-5-7-14(9-13)18-12(3)8-11(2)17-18/h4-9H,1,10H2,2-3H3,(H,16,19)
- InChI Key: VWIJGVBKZWQUMN-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC(N2C(C)=CC(C)=N2)=C1)(=O)C=C
Experimental Properties
- Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 482.7±45.0 °C(Predicted)
- pka: 14.10±0.46(Predicted)
N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26587837-0.05g |
N-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]methyl}prop-2-enamide |
2361645-95-4 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide
N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide (CAS No. 2361645-95-4): A Comprehensive Overview
N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide (CAS No. 2361645-95-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.
The chemical structure of N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide is composed of a propenamide moiety linked to a substituted phenyl ring, which itself is functionalized with a 3,5-dimethylpyrazole group. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties, making it an attractive candidate for further investigation.
Recent studies have highlighted the pharmacological properties of N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory disorders. Additionally, preliminary in vivo studies have shown that it can reduce inflammation in animal models of arthritis and colitis.
Another promising application of N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide is in the field of oncology. Research has indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies have revealed that it can induce apoptosis through the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide may have potential as a novel anticancer agent.
In addition to its anti-inflammatory and anticancer properties, N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide has also been investigated for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress and excitotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate oxidative stress and inflammation may contribute to its neuroprotective activity.
The synthesis of N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide involves a multi-step process that typically starts with the formation of the 3,5-dimethylpyrazole ring followed by its attachment to the phenyl ring and subsequent coupling with the propenamide moiety. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. The choice of synthetic method often depends on the specific requirements of the intended application.
The safety profile of N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide is an important consideration for its potential use in therapeutic settings. Preclinical toxicity studies have indicated that it exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile in humans. Ongoing clinical trials are aimed at assessing its efficacy and safety in treating various diseases.
In conclusion, N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)phenylmethyl}prop-2-enamide (CAS No. 2361645-95-4) represents a promising compound with diverse biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and clinical applications will likely uncover additional benefits and uses for this intriguing compound.
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